Cas no 104417-83-6 (Benzoyl isocyanate, 3,5-dichloro-)

• Product Name: Benzoyl isocyanate, 3,5-dichloro-
• CAS No: 104417-83-6
• MF: C₈H₃Cl₂NO₂
• MW: 216.020920038223
• CID: 1147999
• Update Time: 2024-07-26

Benzoyl isocyanate, 3,5-dichloro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl isocyanate, 3,5-dichloro-

• Inchi： 1S/C8H3Cl2NO2/c9-6-1-5(2-7(10)3-6)8(13)11-4-12/h1-3H
• InChI Key： GHYSZIZOFFNNHD-UHFFFAOYSA-N
• SMILES： C(N=C=O)(=O)C1=CC(Cl)=CC(Cl)=C1

Computed Properties

• Exact Mass: 242.0579

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 299.7±30.0 °C(Predicted)
• PSA: 52.6